Cas no 161583-75-1 (Diethyl 2,2':6',2''-terpyridine-4'-phosphonate)

• Product Name: Diethyl 2,2':6',2''-terpyridine-4'-phosphonate
• CAS No: 161583-75-1
• MF: C₁₉H₂₀N₃O₃P
• MW: 369.354165077209
• MDL: MFCD11042551
• CID: 1090172
• PubChem ID: 253661786
• Update Time: 2025-10-21

Diethyl 2,2':6',2''-terpyridine-4'-phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl [2,2':6',2''-terpyridin]-4'-ylphosphonate
• Diethyl 2,2':6',2''-Terpyridine-4'-phosphonate
• 4-diethoxyphosphoryl-2,6-dipyridin-2-ylpyridine
• Y7712
• 2,2':6',2''-Terpyridine-4'-phosphonic Acid Diethyl Ester
• Diethyl-4-phosphonte-2,2':6',2''-terpyridine
• C19H20N3O3P
• AX8282318
• D4511
• 4'-(Diethoxyphosphinyl)-2,2':6',2''-terpyridine
• Diethyl [1~2~,2~2~:2~6~,3~2~-terpyridin]-2~4~-ylphosphonate
• Phosphonic acid, P-[2,2':6',2''-terpyridin]-4'-yl-, diethyl ester
• MFCD11042551
• DIETHYL 6-(PYRIDIN-2-YL)-[2,2'-BIPYRIDIN]-4-YLPHOSPHONATE
• Diethyl 2,2/':6/',2/'/'-terpyridine-4/'-phosphonate
• DTXSID80745422
• D90298
• YSWG818
• W-205879
• 161583-75-1
• CS-0086563
• SCHEMBL23037082
• Diethyl[2,2':6',2''-terpyridin]-4'-ylphosphonate
• Diethyl 2,2':6',2''-terpyridine-4'-phosphonate

• MDL： MFCD11042551
• Inchi： 1S/C19H20N3O3P/c1-3-24-26(23,25-4-2)15-13-18(16-9-5-7-11-20-16)22-19(14-15)17-10-6-8-12-21-17/h5-14H,3-4H2,1-2H3
• InChI Key： MDIMWBGOUZAXEP-UHFFFAOYSA-N
• SMILES： P(C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 369.12400
• Monoisotopic Mass: 369.12422851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: 1.9

Experimental Properties

• Melting Point: 147.0 to 151.0 deg-C
• PSA: 84.01000
• LogP: 4.09700

Diethyl 2,2':6',2''-terpyridine-4'-phosphonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Diethyl 2,2':6',2''-terpyridine-4'-phosphonate

Introduction to Diethyl 2,2':6',2''-terpyridine-4'-phosphonate (CAS No. 161583-75-1)

Diethyl 2,2':6',2''-terpyridine-4'-phosphonate, a compound with the chemical formula C₁₈H₁₈N₄O₃P, is a significant molecule in the field of coordination chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 161583-75-1, belongs to the class of terpyridine derivatives, which are known for their ability to form stable complexes with metal ions. These complexes have been extensively studied for their applications in catalysis, materials science, and pharmaceuticals.

The structure of Diethyl 2,2':6',2''-terpyridine-4'-phosphonate features a central terpyridine core, which is a linear triphenylamine-based framework. This core is functionalized with phosphonate groups at the 4'-position, providing additional reactivity and binding capabilities. The presence of two ethyl groups at the phosphonate positions enhances the solubility of the compound in various organic solvents, making it more versatile for synthetic applications.

In recent years, Diethyl 2,2':6',2''-terpyridine-4'-phosphonate has been explored for its potential in designing novel metal-organic frameworks (MOFs) and supramolecular assemblies. The ability of terpyridine derivatives to coordinate with transition metals such as ruthenium, iron, and copper has led to the development of highly efficient catalysts for various organic transformations. For instance, complexes formed with ruthenium terpyridines have been utilized in photocatalytic reactions, showcasing their role in sustainable chemistry.

Moreover, the phosphonate moiety in Diethyl 2,2':6',2''-terpyridine-4'-phosphonate introduces a new dimension of functionality. Phosphonates are known for their ability to chelate metal ions and form stable complexes, which can be exploited in drug delivery systems and bioimaging applications. Recent studies have demonstrated that terpyridine-phosphonate complexes exhibit excellent biocompatibility and can be used to develop targeted therapeutic agents.

The compound's potential in pharmaceutical applications has not gone unnoticed. Researchers have been investigating its role in developing anticancer agents. Terpyridine-based metallodrugs have shown promise in disrupting cancer cell proliferation by forming stable complexes with DNA or inhibiting key enzymes involved in tumor growth. The phosphonate group further enhances the interaction with biological targets, making Diethyl 2,2':6',2''-terpyridine-4'-phosphonate a promising candidate for such therapeutic strategies.

Another area where this compound has shown significant promise is in the field of materials science. The ability of terpyridine derivatives to self-assemble into well-defined nanostructures has led to the development of novel materials with unique electronic and optical properties. These materials have potential applications in organic electronics, sensors, and light-emitting devices. The phosphonate groups on Diethyl 2,2':6',2''-terpyridine-4'-phosphonate facilitate better solubility and processing characteristics, making it an ideal candidate for fabricating such advanced materials.

The synthesis of Diethyl 2,2':6',2''-terpyridine-4'-phosphonate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically starts with the condensation of appropriate precursors to form the terpyridine backbone followed by functionalization with phosphonate groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the ethyl groups at the phosphonate positions.

In conclusion, Diethyl 2,2':6',2''-terpyridine-4'-phosphonate (CAS No. CAS No. 161583-75-1) is a versatile compound with significant potential in various fields including coordination chemistry, pharmaceuticals, and materials science. Its unique structure and functional properties make it an attractive candidate for designing novel catalysts, therapeutic agents, and advanced materials. As research continues to uncover new applications for this compound, its importance is expected to grow further.